Cas no 147959-16-8 (1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid)
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylicacid, 1-[(3,4-dichlorophenyl)methyl]-
- 1-(3,4-DICHLOROBENZYL)PIPERIDINE-4-CARBOXYLIC ACID,
- 1-[(3,4-dichlorophenyl)methyl]piperidine-4-carboxylic acid
- 1-(3,4-DICHLORO-BENZYL)-PIPERIDINE-4-CARBOXYLIC ACID
- 4-Piperidinecarboxylicacid,1-[(3,4-dichlorophenyl)methyl]
- 1-[(3,4-dichlorophenyl)methyl]piperidin-1-ium-4-carboxylate
- 1-(3,4-dichlorobenzyl)piperidine-4-carboxylic acid
- A808712
- 147959-16-8
- DTXSID20377089
- AB19376
- SCHEMBL7312986
- AKOS009484225
- MFCD04114979
- 1-[(3,4-dichlorophenyl)methyl]-4-piperidinecarboxylic acid
- CS-0342104
- Oprea1_054668
- 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid
-
- MDL: MFCD04114979
- Inchi: 1S/C13H15Cl2NO2/c14-11-2-1-9(7-12(11)15)8-16-5-3-10(4-6-16)13(17)18/h1-2,7,10H,3-6,8H2,(H,17,18)
- InChI Key: VQPPZJFSPCJYFY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CN1CCC(C(=O)O)CC1)Cl
Computed Properties
- Exact Mass: 287.04800
- Monoisotopic Mass: 287.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 40.54000
- LogP: 3.22790
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129004969-5g |
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid |
147959-16-8 | 95% | 5g |
344.40 USD | 2021-06-01 | |
| TRC | D439338-50mg |
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid |
147959-16-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D439338-100mg |
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid |
147959-16-8 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D439338-500mg |
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid |
147959-16-8 | 500mg |
$ 210.00 | 2022-06-05 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0078-1g |
1-(3,4-Dichloro-benzyl)-piperidine-4-carboxylic acid |
147959-16-8 | 97% | 1g |
5071.29CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0078-5g |
1-(3,4-Dichloro-benzyl)-piperidine-4-carboxylic acid |
147959-16-8 | 97% | 5g |
20268.21CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0078-500mg |
1-(3,4-Dichloro-benzyl)-piperidine-4-carboxylic acid |
147959-16-8 | 97% | 500mg |
2959.67CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0078-250mg |
1-(3,4-Dichloro-benzyl)-piperidine-4-carboxylic acid |
147959-16-8 | 97% | 250mg |
1908.1CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0078-100mg |
1-(3,4-Dichloro-benzyl)-piperidine-4-carboxylic acid |
147959-16-8 | 97% | 100mg |
1382.31CNY | 2021-05-07 | |
| Chemenu | CM180077-5g |
1-(3,4-Dichloro-benzyl)-piperidine-4-carboxylic acid |
147959-16-8 | 95% | 5g |
$380 | 2021-08-05 |
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid
Introduction to 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid (CAS No. 147959-16-8)
1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid, identified by the CAS number 147959-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of chloro substituents at the 3 and 4 positions of the benzyl group introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.
The structure of 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid features a piperidine ring linked to a benzyl group that is further substituted with two chlorine atoms. This arrangement not only enhances the compound's lipophilicity but also influences its interactions with biological targets. The carboxylic acid moiety at the 4-position of the piperidine ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.
In recent years, there has been a growing interest in exploring the potential of piperidine derivatives as pharmacophores in drug design. Piperidine scaffolds have been successfully incorporated into numerous therapeutic agents, including antipsychotics, antivirals, and anticancer drugs. The unique combination of electronic and steric effects introduced by chloro substituents in 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid makes it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its potential application in the development of neurological therapeutics. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involved in conditions such as depression, anxiety, and Parkinson's disease. The chloro-substituted benzyl group in 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid may enhance its ability to cross the blood-brain barrier, a critical factor for effective central nervous system (CNS) drug delivery.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing piperidine-based drugs. Researchers have demonstrated that subtle modifications to the piperidine core can significantly alter pharmacokinetic and pharmacodynamic profiles. The presence of chlorine atoms in 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid may contribute to enhanced binding affinity and selectivity for specific biological targets, making it a valuable starting point for medicinal chemistry campaigns.
The synthesis of 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3,4-dichlorobenzyl bromide and piperidine derivatives. The carboxylation reaction at the 4-position of the piperidine ring is often achieved using palladium-catalyzed cross-coupling or direct oxidation methods. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.
In addition to its pharmaceutical applications, 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid has shown potential in material science and chemical biology research. Its unique structural features make it a useful tool for studying enzyme inhibition and receptor binding mechanisms. The compound's ability to serve as a building block for more complex molecules has been leveraged in designing novel ligands for high-throughput screening assays.
The pharmacological profile of 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid is still under active investigation. Preclinical studies suggest that it may exhibit properties such as receptor antagonism or agonism depending on its derivatization. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for unlocking the full potential of this compound.
One exciting area of research is the exploration of 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid as an intermediate in the development of antimicrobial agents. Piperidine derivatives have demonstrated activity against various bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The chloro-substituted benzyl group may enhance antimicrobial efficacy by improving cell membrane penetration or inhibiting key metabolic pathways.
The compound's versatility also extends to its use as a tool compound in chemical biology studies. Researchers utilize well-defined molecules like 1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid to probe biological mechanisms at the molecular level. By studying how this compound interacts with specific enzymes or receptors, scientists can gain insights into disease pathways and develop more targeted therapeutic strategies.
In conclusion,1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid (CAS No. 147959-16-8) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Its role as a building block for more complex drug candidates underscores its importance in medicinal chemistry research. As our understanding of structure-activity relationships continues to evolve, this compound will undoubtedly play a significant role in future drug discovery efforts.
147959-16-8 (1-(3,4-Dichlorobenzyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)